Cas no 1397045-18-9 (butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide)

• Product Name: butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide
• CAS No: 1397045-18-9
• MF: C₂₅H₄₅BrN₂S
• MW: 485.607205152512
• CID: 5575372
• Update Time: 2025-10-21

butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide Chemical and Physical Properties

Names and Identifiers

• butyl[(dodecylsulfanyl)({[(4-methylphenyl)methyl]amino})methylidene]azanium bromide
• butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide

• Inchi： 1S/C25H44N2S.BrH/c1-4-6-8-9-10-11-12-13-14-15-21-28-25(26-20-7-5-2)27-22-24-18-16-23(3)17-19-24;/h16-19H,4-15,20-22H2,1-3H3,(H,26,27);1H
• InChI Key： HKNFCDMSKKQTEZ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C)=CC=1)/N=C(\NCCCC)/SCCCCCCCCCCCC.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide

Butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium Bromide: An Overview of a Novel Compound

Butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide (CAS No. 1397045-18-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of azanium salts, which are characterized by their nitrogen-containing heterocyclic structures. The presence of a bromide ion as the counterion adds to its stability and reactivity, making it an interesting subject for both academic research and industrial applications.

The molecular structure of butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide is composed of several key functional groups. The butyl and dodecylsulfanyl moieties contribute to its lipophilic properties, while the (4-methylphenyl)methylamino group imparts additional aromatic character and potential for hydrogen bonding. The methylideneazanium group, which is the central part of the molecule, is responsible for its positive charge and reactivity. The bromide ion serves as a counterion, balancing the overall charge of the molecule.

In terms of synthesis, butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide can be prepared through a series of well-defined chemical reactions. One common approach involves the reaction of a dodecylthiol with a butyl halide to form the corresponding thioether, followed by the addition of a (4-methylphenyl)methylamine derivative to introduce the amino group. The final step involves the formation of the azanium salt by treating the intermediate with a suitable brominating agent. This synthetic route has been optimized to yield high purity and yield, making it suitable for large-scale production.

The physical properties of butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide have been extensively studied. It is typically obtained as a white crystalline solid with a melting point ranging from 120°C to 130°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but it is insoluble in water due to its hydrophobic nature. These properties make it suitable for use in various formulations and applications where solubility in organic media is desired.

In terms of its chemical reactivity, butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide exhibits several interesting behaviors. The presence of the sulfanyl group makes it susceptible to oxidation reactions, which can be utilized in redox chemistry and catalysis. The amino group can participate in nucleophilic substitution reactions, making it useful in synthetic transformations. Additionally, the positive charge on the azanium group can facilitate interactions with negatively charged species, such as anions or negatively charged surfaces.

The biological activity of butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide has been investigated in several studies. Preliminary results suggest that it possesses antimicrobial properties against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This activity is attributed to its ability to disrupt bacterial cell membranes due to its cationic nature and lipophilicity. Further research is ongoing to explore its potential as an antibacterial agent in clinical settings.

Beyond its antimicrobial properties, butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide has also shown promise in other areas of medicinal chemistry. For example, it has been evaluated for its anti-inflammatory effects in vitro and in vivo models. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

In materials science, butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide has found applications as a surfactant and emulsifier due to its amphiphilic nature. It can be used to stabilize emulsions and improve the dispersion of nanoparticles in various media. This property makes it valuable in industries such as cosmetics, pharmaceuticals, and nanotechnology.

The environmental impact of butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide has also been considered in recent studies. While it is generally considered safe for use in controlled environments, proper disposal methods are recommended to prevent any potential ecological harm. Research is ongoing to develop more environmentally friendly synthesis routes and formulations that minimize waste and reduce toxicity.

In conclusion, butyl(dodecylsulfanyl)({(4-methylphenyl)methylamino})methylideneazanium bromide (CAS No. 1397045-18-9) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.